(alphaR,alphaR)-1,1'-Bis[alpha-(dimethylamino)benzyl]-(S,S)-2,2'-bis(dicyclohexylphosphino)ferrocene

• InChI: InChI=1S/2C26H37NP.Fe/c2*1-27(2)26(21-13-6-3-7-14-21)24-19-12-20-25(24)28(22-15-8-4-9-16-22)23-17-10-5-11-18-23;/h2*3,6-7,12-14,19-20,22-23,26H,4-5,8-11,15-18H2,1-2H3;/t2*26-;/m11./s1
• InChI Key: OMHGSRQJSWIMDO-PMIUFOJNSA-N
• Canonical SMILES: CN(C)C(C1=CC=CC=C1)[C]2[CH][CH][CH][C]2P(C3CCCCC3)C4CCCCC4.CN(C)C(C1=CC=CC=C1)[C]2[CH][CH][CH][C]2P(C3CCCCC3)C4CCCCC4.[Fe]
• Isomeric SMILES: CN(C)[C@H](C1=CC=CC=C1)[C]2[CH][CH][CH][C]2P(C3CCCCC3)C4CCCCC4.CN(C)[C@H](C1=CC=CC=C1)[C]2[CH][CH][CH][C]2P(C3CCCCC3)C4CCCCC4.[Fe]
• Molecular Formula: C52H74FeN2P2
• Molecular Weight: 844.9 g/mol
• CAS RN: 494227-35-9

Description

Ferrocene derivatives, such as the one you mentioned, are a class of organometallic compounds that consist of an iron atom sandwiched between two organic rings. These compounds are known for their stability and have been used in various applications, including as catalysts in chemical reactions.

Synthesis Analysis

The synthesis of ferrocene derivatives typically involves the reaction of cyclopentadienyl anions with iron (II) salts. The specific synthesis process for your compound would likely involve additional steps to incorporate the dimethylamino and dicyclohexylphosphino groups.

Molecular Structure Analysis

The molecular structure of ferrocene derivatives is characterized by an iron atom sandwiched between two cyclopentadienyl rings. The presence of the dimethylamino and dicyclohexylphosphino groups in your compound would likely influence its overall structure and properties.

Chemical Reactions Analysis

Ferrocene and its derivatives can undergo a variety of chemical reactions, including oxidation, reduction, and substitution reactions. The specific reactions that your compound can undergo would depend on the properties of the dimethylamino and dicyclohexylphosphino groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of ferrocene derivatives can vary widely depending on their specific structure. Factors that could influence these properties include the nature of the substituents on the cyclopentadienyl rings and the oxidation state of the iron atom.

Mechanism of Action

The mechanism of action of ferrocene derivatives in chemical reactions often involves the transfer of electrons from the iron atom to other species. The dimethylamino and dicyclohexylphosphino groups in your compound could potentially influence this electron transfer process.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with your compound would depend on its specific properties. It’s important to handle all chemical compounds with appropriate safety precautions.

Future Directions

The study of ferrocene and its derivatives is a vibrant field of research with potential applications in areas such as catalysis, materials science, and medicine. Future research could explore the properties and applications of novel ferrocene derivatives, such as your compound.